Cas no 647864-48-0 (Phenanthrene, 3,6-dimethyl-9-[(4-methylphenyl)sulfonyl]-)

• Product Name: Phenanthrene, 3,6-dimethyl-9-[(4-methylphenyl)sulfonyl]-
• CAS No: 647864-48-0
• MF: C₂₃H₂₀O₂S
• MW: 360.468705177307
• CID: 415637
• PubChem ID: 71378586
• Update Time: 2025-04-19

Phenanthrene, 3,6-dimethyl-9-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-9-(4-methylphenyl)sulfonylphenanthrene
• Phenanthrene, 3,6-dimethyl-9-[(4-methylphenyl)sulfonyl]-
• 647864-48-0
• 3,6-Dimethyl-9-(4-methylbenzene-1-sulfonyl)phenanthrene
• DTXSID60801196

• Inchi： 1S/C23H20O2S/c1-15-5-9-19(10-6-15)26(24,25)23-14-18-8-4-16(2)12-21(18)22-13-17(3)7-11-20(22)23/h4-14H,1-3H3
• InChI Key： ONIFBKBKCUMXJK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CC2C=CC(C)=CC=2C2C=C(C)C=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 360.1185
• Monoisotopic Mass: 360.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14